Cas no 69034-13-5 (4-Methoxyphenoxyacetaldehyde Diethyl Acetal)
4-Methoxyphenoxyacetaldehyde Diethyl Acetal Chemical and Physical Properties
Names and Identifiers
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- Benzene,1-(2,2-diethoxyethoxy)-4-methoxy-
- 1-(2,2-diethoxyethoxy)-4-methoxybenzene
- 4-METHOXYPHENOXYACETALDEHYDE DIETHYL ACETAL
- p-methoxyphenoxyacetaldehyde diethyl acetal
- (4-Methoxy-phenoxy)-acetaldehyd-diaethylacetal
- 1-methoxy-4-(2,2-diethoxyethoxy)benzene
- NSC 71611
- W12429
- XWIJNGRJPFEZIF-UHFFFAOYSA-N
- 69034-13-5
- 4-Methoxyphenoxyacetaldehyde diethyl ace tal,97%
- 1-(2,2-diethoxy-ethoxy)-4-methoxy-benzene
- DTXSID80290886
- A1-02611
- FT-0753938
- NSC-71611
- 4-Methoxyphenoxyacetaldehyde diethyl acetal, 97%
- CS-0036982
- SCHEMBL1951190
- NCIOpen2_003843
- InChI=1/C13H20O4/c1-4-15-13(16-5-2)10-17-12-8-6-11(14-3)7-9-12/h6-9,13H,4-5,10H2,1-3H
- MFCD00192269
- NSC71611
- AS-65906
- 4-methoxyphenoxyacetaldehyde diethylacetal
- AKOS009156370
- DA-41676
- 4-Methoxyphenoxyacetaldehyde Diethyl Acetal
-
- MDL: MFCD00192269
- Inchi: 1S/C13H20O4/c1-4-15-13(16-5-2)10-17-12-8-6-11(14-3)7-9-12/h6-9,13H,4-5,10H2,1-3H3
- InChI Key: XWIJNGRJPFEZIF-UHFFFAOYSA-N
- SMILES: O(CC)C(COC1C=CC(=CC=1)OC)OCC
Computed Properties
- Exact Mass: 240.13600
- Monoisotopic Mass: 240.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 36.9A^2
Experimental Properties
- Density: 1.03 g/mL at 25 °C(lit.)
- Boiling Point: 292-294 °C(lit.)
- Flash Point: Degrees Fahrenheit:>235.4°F
Degrees Celsius:>113°C - Refractive Index: n20/D 1.494(lit.)
- Solubility: Slightly soluble (1.7 g/l) (25 º C),
- PSA: 36.92000
- LogP: 2.47310
4-Methoxyphenoxyacetaldehyde Diethyl Acetal Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
4-Methoxyphenoxyacetaldehyde Diethyl Acetal Pricemore >>
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| Alichem | A019089189-1g |
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| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02601-5ml |
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¥588.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02601-25ml |
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¥2018.0 | 2021-09-04 | ||
| TRC | M945555-10mg |
4-Methoxyphenoxyacetaldehyde Diethyl Acetal |
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$ 50.00 | 2022-06-03 | ||
| TRC | M945555-50mg |
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| Chemenu | CM128228-1g |
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| Chemenu | CM128228-5g |
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| eNovation Chemicals LLC | D769348-100mg |
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69034-13-5 | 95% | 100mg |
$165 | 2024-06-07 |
4-Methoxyphenoxyacetaldehyde Diethyl Acetal Suppliers
4-Methoxyphenoxyacetaldehyde Diethyl Acetal Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 4-Methoxyphenoxyacetaldehyde Diethyl Acetal
Comprehensive Overview of 4-Methoxyphenoxyacetaldehyde Diethyl Acetal (CAS No. 69034-13-5)
4-Methoxyphenoxyacetaldehyde Diethyl Acetal (CAS No. 69034-13-5) is a specialized organic compound widely utilized in the synthesis of fragrances, pharmaceuticals, and fine chemicals. This compound, often referred to as 4-Methoxybenzyl acetaldehyde diethyl acetal, is valued for its unique chemical properties, including stability under mild conditions and reactivity in controlled environments. Its molecular structure features a methoxyphenoxy group linked to an acetaldehyde diethyl acetal moiety, making it a versatile intermediate in organic synthesis.
In recent years, the demand for 4-Methoxyphenoxyacetaldehyde Diethyl Acetal has surged due to its applications in the fragrance industry, where it contributes to the creation of floral and herbal scent profiles. Researchers and manufacturers are increasingly exploring its potential in green chemistry, aligning with the global shift toward sustainable and eco-friendly production methods. The compound's compatibility with biocatalysts and renewable feedstocks has positioned it as a topic of interest in sustainable chemical synthesis discussions.
One of the most frequently searched questions about CAS No. 69034-13-5 revolves around its synthesis and purification methods. Advanced techniques such as column chromatography and distillation under reduced pressure are commonly employed to achieve high-purity grades. Additionally, its stability in storage and handling makes it a preferred choice for laboratories and industrial settings. The compound's low toxicity profile further enhances its appeal, particularly in applications requiring stringent safety standards.
The versatility of 4-Methoxyphenoxyacetaldehyde Diethyl Acetal extends to its role in pharmaceutical intermediates. It serves as a key building block in the synthesis of active pharmaceutical ingredients (APIs), particularly those targeting central nervous system (CNS) disorders. This aligns with the growing focus on neuropharmacology and drug discovery, areas where precision and purity of intermediates are critical. The compound's ability to undergo selective transformations under mild conditions makes it invaluable in multi-step synthetic routes.
From an SEO perspective, terms like "buy 4-Methoxyphenoxyacetaldehyde Diethyl Acetal" and "CAS 69034-13-5 supplier" are highly searched, reflecting commercial interest. Suppliers often highlight its high purity (≥98%) and batch consistency as key selling points. Furthermore, the compound's compatibility with Grignard reactions and nucleophilic substitutions makes it a staple in academic and industrial research laboratories.
In conclusion, 4-Methoxyphenoxyacetaldehyde Diethyl Acetal (CAS No. 69034-13-5) is a multifaceted compound with significant applications across fragrances, pharmaceuticals, and fine chemicals. Its relevance in green chemistry and drug development underscores its importance in modern scientific and industrial landscapes. As research continues to uncover new applications, this compound is poised to remain a critical component in advanced chemical synthesis.
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